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Compound of Interest

Compound Name: TFGF-18

Cat. No.: B15612009 Get Quote

Technical Support Center: FGF-18
A Note on Nomenclature: The term "TFGF-18" appears to be a conflation of two distinct protein

families: Fibroblast Growth Factors (FGFs) and Transforming Growth Factor-betas (TGF-βs).

This guide focuses on Fibroblast Growth Factor 18 (FGF-18), a member of the FGF family

known for its role in stimulating the proliferation and differentiation of various cell types,

particularly in bone and cartilage development.[1][2][3]

Frequently Asked Questions (FAQs)
1. What is the recommended solvent for reconstituting lyophilized FGF-18?

For optimal results, it is recommended to reconstitute lyophilized FGF-18 in sterile water, 5 mM

Tris, pH 8.0, or PBS.[4][5][6] The choice of solvent may vary slightly depending on the supplier.

For instance, some protocols suggest sterile water to a concentration of 0.1–1.0 mg/ml, while

others recommend 5 mM Tris, pH 8.0 for reconstitution.[4][6]

2. What should I do if my FGF-18 solution appears cloudy or has precipitates?

Cloudiness or precipitation may indicate solubility issues, which can arise from improper

reconstitution or storage. It is crucial to briefly centrifuge the vial before opening to ensure the

lyophilized powder is at the bottom.[5][6] When reconstituting, avoid vortexing or vigorous

pipetting.[7] If precipitates form, you can try to gently warm the solution to 37°C and swirl gently

to aid dissolution. However, if the issue persists, it is best to start with a fresh vial, ensuring the

correct reconstitution protocol is followed.
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3. How should I store FGF-18 after reconstitution?

Upon reconstitution, FGF-18 solutions should be stored at 2-8°C for short-term storage (up to

one week).[4][6] For long-term storage, it is recommended to aliquot the solution into working

volumes and store at -20°C or -80°C.[4][8] To maintain stability, it is advisable to add a carrier

protein, such as 0.1% Bovine Serum Albumin (BSA).[5][6] Importantly, repeated freeze-thaw

cycles should be avoided as they can lead to a loss of biological activity.[4][5]

4. Can I store my reconstituted FGF-18 in a frost-free freezer?

No, it is not recommended to store FGF-18 in a frost-free freezer.[4] The temperature

fluctuations in these freezers can cause repeated freezing and thawing, which will result in a

loss of activity.[4]

5. Why is the addition of a carrier protein recommended for long-term storage?

Adding a carrier protein, such as 0.1% BSA, helps to prevent the FGF-18 protein from adhering

to the surface of the storage vial and stabilizes the protein in dilute solutions, thus preserving

its biological activity over time.[5][6]
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Issue Potential Cause Recommended Solution

Low biological activity

Improper storage (e.g.,

repeated freeze-thaw cycles,

storage in a frost-free freezer).

[4][5]

Aliquot the reconstituted FGF-

18 and store at -20°C or -80°C

in a manual defrost freezer.

Avoid repeated freeze-thaw

cycles.[4][8]

Incorrect reconstitution.

Ensure the lyophilized powder

is fully dissolved by gentle

mixing; avoid vigorous

shaking.[7]

Precipitate formation upon

dilution into culture media

High concentration of FGF-18

in the stock solution.

Dilute the FGF-18 stock

solution in a buffer containing a

carrier protein (e.g., 0.1%

BSA) before adding to the

culture media.[6]

Incompatibility with media

components.

Test different sterile buffers for

dilution to find one that is

compatible with your specific

cell culture media.

Inconsistent experimental

results

Degradation of FGF-18 due to

improper handling.

Always handle FGF-18 on ice

and minimize the time it is kept

at room temperature.

Lot-to-lot variability of the

recombinant protein.

If possible, test a new lot of

FGF-18 and compare its

activity to a previously

validated lot.

Quantitative Data Summary
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Parameter
Vendor A

(Sigma-Aldrich)

Vendor B

(GenScript)

Vendor C

(Thermo Fisher

Scientific)

Vendor D (R&D

Systems)

Reconstitution

Solvent
Sterile water[4] ddH₂O[5]

5 mM Tris, pH

8.0[6]
Water

Recommended

Concentration
0.1–1.0 mg/ml[4]

Up to 100

µg/ml[5]

0.1–1.0

mg/mL[6]
500 µg/mL

Short-term

Storage

(Reconstituted)

2–8 °C for up to

one week[4]
4°C for 1 week[5]

2°C to 8°C for up

to one week[6]

2 to 8 °C for 1

month (sterile)

Long-term

Storage

(Reconstituted)

–20 °C[4]
-20°C for 3

months[5]
–20°C[6]

-20 to -70 °C for

3 months (sterile)

Carrier Protein

Recommendatio

n

Not specified
0.1% BSA

recommended[5]

0.1–1.0% BSA

for further

dilutions[6]

Not specified

Experimental Protocols
Protocol for Reconstitution of Lyophilized FGF-18

Preparation: Before opening, briefly centrifuge the vial of lyophilized FGF-18 to ensure that

the entire pellet is at the bottom of the tube.[5][6]

Reconstitution: Aseptically add the recommended volume of sterile, cold reconstitution

solvent (e.g., sterile water or 5 mM Tris, pH 8.0) to the vial to achieve the desired stock

concentration (typically between 0.1-1.0 mg/mL).[4][6]

Dissolution: Gently swirl the vial or pipette the solution up and down slowly to ensure the

protein is completely dissolved. Do not vortex or shake vigorously, as this can cause

denaturation and aggregation.[7]

Aliquoting and Storage: For long-term storage, it is recommended to add a carrier protein

like 0.1% BSA.[5][6] Aliquot the reconstituted FGF-18 into smaller, single-use volumes in
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sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[4][8] Avoid repeated

freeze-thaw cycles.[4][5]
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Caption: FGF-18 Signaling Pathway.
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Caption: FGF-18 Reconstitution Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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